Cas no 2138229-25-9 ([2-Tert-butyl-5-(2-methylbutan-2-yl)furan-3-yl]methanamine)

• Product Name: [2-Tert-butyl-5-(2-methylbutan-2-yl)furan-3-yl]methanamine
• CAS No: 2138229-25-9
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 6142987
• PubChem ID: 165848770
• Update Time: 2025-07-18

[2-Tert-butyl-5-(2-methylbutan-2-yl)furan-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-705164
• [2-tert-butyl-5-(2-methylbutan-2-yl)furan-3-yl]methanamine
• 2138229-25-9
• [2-Tert-butyl-5-(2-methylbutan-2-yl)furan-3-yl]methanamine

• Inchi： 1S/C14H25NO/c1-7-14(5,6)11-8-10(9-15)12(16-11)13(2,3)4/h8H,7,9,15H2,1-6H3
• InChI Key： WCWWDSBNQYPLAT-UHFFFAOYSA-N
• SMILES： O1C(=C(CN)C=C1C(C)(C)CC)C(C)(C)C

Computed Properties

• Exact Mass: 223.193614421g/mol
• Monoisotopic Mass: 223.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2Ų

Additional information on [2-Tert-butyl-5-(2-methylbutan-2-yl)furan-3-yl]methanamine

Professional Introduction to [2-Tert-butyl-5-(2-methylbutan-2-yl)furan-3-yl]methanamine (CAS No. 2138229-25-9)

[2-Tert-butyl-5-(2-methylbutan-2-yl)furan-3-yl]methanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2138229-25-9, features a unique structural framework that combines a furan ring with alkyl substituents, making it a promising candidate for various chemical and biological applications.

The molecular structure of [2-Tert-butyl-5-(2-methylbutan-2-yl)furan-3-yl]methanamine consists of a central furan ring substituted with two alkyl groups: a tert-butyl group at the 2-position and a 2-methylbutan-2-yl group at the 5-position. This arrangement imparts specific steric and electronic properties to the molecule, which can be exploited in drug design and synthesis. The presence of these bulky substituents not only influences the compound's solubility and reactivity but also its potential interactions with biological targets.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Furan derivatives, in particular, have been extensively studied due to their diverse biological activities. The compound [2-Tert-butyl-5-(2-methylbutan-2-yl)furan-3-yl]methanamine represents an advanced derivative of furan, designed to enhance its pharmacological properties through strategic functionalization.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The structural features of [2-Tert-butyl-5-(2-methylbutan-2-yl)furan-3-yl]methanamine make it an excellent candidate for further derivatization, allowing chemists to explore new chemical spaces and develop innovative drug candidates. The combination of the furan ring with the alkyl substituents provides a scaffold that can be modified to target specific biological pathways.

Recent research has highlighted the importance of steric hindrance in drug design, particularly in modulating binding affinity and selectivity. The bulky nature of the tert-butyl and 2-methylbutan-2-yl groups in [2-Tert-butyl-5-(2-methylbutan-2-yl)furan-3-yl]methanamine can help to optimize interactions with biological targets by creating favorable hydrophobic interactions or by blocking non-specific binding sites. This feature is particularly valuable in the development of small molecule inhibitors where precise targeting is crucial.

The synthesis of [2-Tert-butyl-5-(2-methylbutan-2-yl)furan-3-yl]methanamine involves multi-step organic transformations that showcase the versatility of modern synthetic methodologies. The introduction of the furan ring can be achieved through various routes, including condensation reactions or cyclization processes, while the attachment of the alkyl groups typically requires nucleophilic substitution or cross-coupling reactions. These synthetic strategies not only highlight the compound's complexity but also its synthetic accessibility for further modifications.

In terms of biological activity, preliminary studies on [2-Tert-butyl-5-(2-methylbutan-2-yll)furan]-3-y1)methanamine have shown promising results in several therapeutic areas. The compound exhibits moderate activity against certain enzymatic targets, suggesting its potential as an intermediate in the development of novel therapeutics. Additionally, its structural motif is reminiscent of known bioactive molecules, which could facilitate rapid optimization and lead generation.

The use of computational chemistry has further enhanced the understanding of [2-Tert-butyl--5-(Z-methylbutam--Z-yll)furan]-3-y1)methamamine's properties. Molecular modeling studies have been employed to predict its binding modes with biological targets, providing valuable insights into how modifications can be made to improve its efficacy. These computational approaches are increasingly integral to drug discovery, allowing researchers to design molecules with optimized properties before they are synthesized in the lab.

The pharmaceutical industry continues to seek innovative compounds that can address unmet medical needs. [Z-Tert-butul--S-(Z-methyIbutam--Z-yll)furan]-3-y1)methamamine stands out as a promising candidate due to its unique structural features and potential biological activities. As research progresses, it is likely that this compound will play a significant role in the development of new drugs targeting various diseases.

In conclusion, [Z-Tert-butul--S-(Z-methyIbutam--Z-yll)furan]-3-y1)methamamine (CAS No. 2138229--25--9) is a sophisticated organic compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its structural design, synthetic accessibility, and preliminary biological activity make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly contribute to advancements in drug discovery and therapeutic innovation.